4SC-202
4SC-202
4SC-202 is an orally available potent HDACi specific for class I HDAC isoenzymes(NO HDAC8) with IC50s of 1.2/1.12/0.57 uM for HDAC1/2/3; high selectivity over ClassIIa/IIb/III HDACs.IC50 value:Target: HDAC1/2/3The novel HDACi 4SC-202 is an orally available potent HDACi specific for class I HDAC isoenzymes. It has shown substantial anti-tumour activity in a broad panel of cancer cell lines as well as in various cancer xenograft models. A Phase I study with 4SC-202 in haematological malignancies is currently prepared and about to start soon
Brand Name:
Vulcanchem
CAS No.:
1186222-89-8
VCID:
InChI:
InChI=1S/C23H21N5O3S/c1-27-16-19(14-25-27)18-7-9-20(10-8-18)32(30,31)28-13-12-17(15-28)6-11-23(29)26-22-5-3-2-4-21(22)24/h2-16H,24H2,1H3,(H,26,29)/b11-6+
SMILES:
CN1C=C(C=N1)C2=CC=C(C=C2)S(=O)(=O)N3C=CC(=C3)C=CC(=O)NC4=CC=CC=C4N
Molecular Formula:
C₃₀H₂₉N₅O₆S₂
Molecular Weight:
619.71
4SC-202
CAS No.: 1186222-89-8
Inhibitors
VCID:
Molecular Formula: C₃₀H₂₉N₅O₆S₂
Molecular Weight: 619.71
| CAS No. | 1186222-89-8 |
|---|---|
| Product Name | 4SC-202 |
| Molecular Formula | C₃₀H₂₉N₅O₆S₂ |
| Molecular Weight | 619.71 |
| IUPAC Name | (E)-N-(2-aminophenyl)-3-[1-[4-(1-methylpyrazol-4-yl)phenyl]sulfonylpyrrol-3-yl]prop-2-enamide |
| Standard InChI | InChI=1S/C23H21N5O3S/c1-27-16-19(14-25-27)18-7-9-20(10-8-18)32(30,31)28-13-12-17(15-28)6-11-23(29)26-22-5-3-2-4-21(22)24/h2-16H,24H2,1H3,(H,26,29)/b11-6+ |
| Standard InChIKey | IAVXAZDVNICKFJ-ICSBZGNSSA-N |
| SMILES | CN1C=C(C=N1)C2=CC=C(C=C2)S(=O)(=O)N3C=CC(=C3)C=CC(=O)NC4=CC=CC=C4N |
| Description | 4SC-202 is an orally available potent HDACi specific for class I HDAC isoenzymes(NO HDAC8) with IC50s of 1.2/1.12/0.57 uM for HDAC1/2/3; high selectivity over ClassIIa/IIb/III HDACs.IC50 value:Target: HDAC1/2/3The novel HDACi 4SC-202 is an orally available potent HDACi specific for class I HDAC isoenzymes. It has shown substantial anti-tumour activity in a broad panel of cancer cell lines as well as in various cancer xenograft models. A Phase I study with 4SC-202 in haematological malignancies is currently prepared and about to start soon |
| Reference | [1]. S.W.Henning, et al. Preclinical characterization of 4SC-202, a noval isotype specific HDAC inhibitor |
| PubChem Compound | 15985904 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume